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Compound of Interest

Compound Name: Quinoline-7,8-diol hydrochloride
CAS No.: 671780-00-0
Cat. No.: B3356540
Get Quote
. J

Executive Summary

Quinoline-7,8-diol hydrochloride is a specialized research chemical possessing dual hazard
characteristics: cytotoxicity (typical of quinoline scaffolds) and acidity (due to the hydrochloride
salt form). Furthermore, the 7,8-dihydroxy motif acts as a catechol mimic, making it highly
susceptible to oxidation and metal chelation.

Immediate Action Required:
+ DO NOT mix with oxidizing agents (bleach, peroxides) or strong bases.
¢ DO NOT dispose of via sanitary sewer (sink), regardless of pH neutralization.[1]

e DO segregate as "Hazardous Waste - Toxic/Corrosive Organic."

Part 1: Chemical Profile & Hazard Identification

To manage waste effectively, you must understand the "Why" behind the protocols. This
compound is not just "organic waste"; it is a reactive salt.
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Property

Specification

Operational Implication

Chemical Structure

Quinoline ring with -OH at 7,8
positions; HCI salt.[2]

Catechol-like behavior: Prone
to rapid oxidation in air/alkaline
pH, forming insoluble black

tars (quinones).

Hydrolyzes in water to release

Solutions will be acidic (pH <

4). Corrosive to metal

Acidity )
H* and ClI-. containers. Use Glass or
HDPE.
If used in metallo-assays,
) Binds divalent metals (Cu2*, waste must be treated as
Chelation ) ]
Fe2+, Zn2*), Mixed Waste (Organic + Heavy
Metal).
) o High (Predicted based on Zero-discharge policy. Must
Aquatic Toxicity

Quinoline parent).

not enter water tables.

Key Hazard Classifications (GHS):

e H301/H311: Toxic if swallowed or in contact with skin.[3][4]

e H314/H318: Causes severe skin burns and eye damage (due to acidity).

e H411: Toxic to aquatic life with long-lasting effects.[3][4][5][6][7]

Part 2: Pre-Disposal Stabilization & Segregation

The most common accident involving quinoline salts is incompatible mixing. The 7,8-diol moiety

is electron-rich and reacts violently with oxidizers.

1. Solid Waste (Pure Substance)
o Container: Amber glass vial (preferred) or High-Density Polyethylene (HDPE).

o Stabilization: Keep tightly sealed.[4][7] Hygroscopic nature of HCI salts means they absorb

moisture and degrade, potentially releasing HCI gas.
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» Labeling: "Toxic Solid, Organic, n.o.s. (Quinoline-7,8-diol HCI)."

2. Liquid Waste (Stock Solutions/Mother Liquor)

e Solvent Segregation:

o Agueous Solutions: Adjust pH to neutral (pH 6-8) ONLY if required by local EHS for
storage. Warning: Neutralization promotes oxidation (darkening). It is often safer to keep it
acidic and label as "Acidic Organic Waste."

o Organic Solvents (DMSO/Methanol): Segregate into "Halogenated Organic Solvents"
carboy (due to the Chloride ion and Nitrogen heterocycle).

o Incompatibility Alert: Never add this waste to a carboy containing Nitric Acid or Peroxides.
The catechol ring will oxidize exothermically.

Part 3: The Disposal Workflow

This self-validating workflow ensures compliance with RCRA guidelines (40 CFR 261) and
prevents cross-contamination.
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Caption: Decision matrix for segregating Quinoline-7,8-diol HCI waste streams based on
physical state and co-contaminants.

Part 4: Detailed Protocol Steps
Step 1: Personal Protective Equipment (PPE)

e Gloves: Nitrile (0.11mm minimum). If handling concentrated stock (>100mM), use double-
gloving or Silver Shield® laminates to prevent organic salt permeation.

o Respiratory: If handling solid powder outside a fume hood, a P95 particulate respirator is
mandatory.

e Eyes: Chemical splash goggles (ANSI Z287.1).

Step 2: Spill Management (Immediate Response)

If the solid powder is spilled:
 |solate: Evacuate the immediate area (3-meter radius).

o Neutralize: Do not use water initially (spreads the contamination). Cover with a dry absorbent
(Vermiculite or Sand).

o Clean: Scoop into a dedicated waste jar. Wipe the surface with a 10% Sodium Carbonate
solution to neutralize the acidity and solubilize the residue, followed by a water rinse. Collect
all wipes as hazardous solid waste.

Step 3: Final Packaging for EHS Pick-up

e Labeling: Since "Quinoline-7,8-diol HCI" is not explicitly P-listed or U-listed by name in 40
CFR 261.33, it defaults to the characteristic hazardous waste.

o Proper Shipping Name:Toxic solids, organic, n.o.s. (Quinoline-7,8-diol hydrochloride)
o UN Number: UN 2811 (Likely assignment for toxic organic solids).

o Waste Codes (US): D002 (Corrosive, if liquid pH < 2), Toxic (Non-RCRA regulated unless
TCLP tested, but treat as Hazardous).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3356540/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-quinoline-7-8-diol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3356540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

¢ PubChem.Compound Summary: 7,8-Dihydroxyquinoline. National Library of Medicine.
Available at: [Link]

+ U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.
Available at: [Link]

e European Chemicals Agency (ECHA).Substance Information: Quinoline and its derivatives
(General Hazard Profiles). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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